PDI-IN-P1

• CAS No.: 1461648-55-4
• Product Name: PDI-IN-P1
• Molecular Formula: C30H37N3O7S
• Molecular Weight: 583.7
• IUPAC Name: [4-[(2S)-2-[[(2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoyl]amino]-3-oxo-3-(pent-4-ynylamino)propyl]phenyl] ethenesulfonate
• Standard InChI: InChI=1S/C30H37N3O7S/c1-6-8-12-19-31-27(34)25(21-23-15-17-24(18-16-23)40-41(37,38)7-2)32-28(35)26(20-22-13-10-9-11-14-22)33-29(36)39-30(3,4)5/h1,7,9-11,13-18,25-26H,2,8,12,19-21H2,3-5H3,(H,31,34)(H,32,35)(H,33,36)/t25-,26-/m0/s1
• Standard InChIKey: SGJGLZVRGOCUIN-UIOOFZCWSA-N
• SMILES: CC(C)(C)OC(=O)NC(CC1=CC=CC=C1)C(=O)NC(CC2=CC=C(C=C2)OS(=O)(=O)C=C)C(=O)NCCCC#C
• Appearance: Solid powder
• Description: PDI-IN-P1 is a protein disulfide isomerase (PDI) inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: PDI-IN-P1; PDI IN P1; PDIINP1; PDI inhibitor P1; PDI-inhibitor-P1
• Reference: 1: Ge J, Zhang CJ, Li L, Chong LM, Wu X, Hao P, Sze SK, Yao SQ. Small molecule probe suitable for in situ profiling and inhibition of protein disulfide isomerase. ACS Chem Biol. 2013 Nov 15;8(11):2577-85. doi: 10.1021/cb4002602. Epub 2013 Sep 26. PubMed PMID: 24070012.
• PubChem Compound: 91826082
• Last Modified: Nov 11 2021